Cas no 2138823-47-7 (Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate
• CAS No: 2138823-47-7
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• CID: 6406015
• PubChem ID: 165785159
• Update Time: 2025-06-08

Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138823-47-7
• EN300-802423
• methyl 5-(2-bromoethenyl)thiophene-3-carboxylate
• Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate

• Inchi： 1S/C8H7BrO2S/c1-11-8(10)6-4-7(2-3-9)12-5-6/h2-5H,1H3/b3-2+
• InChI Key： KHBBSGUDUGSFKX-NSCUHMNNSA-N
• SMILES： Br/C=C/C1=CC(C(=O)OC)=CS1

Computed Properties

• Exact Mass: 245.93501g/mol
• Monoisotopic Mass: 245.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Additional information on Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate

Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate (CAS No. 2138823-47-7): An Overview

Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate (CAS No. 2138823-47-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a thiophene ring with a bromoethenyl group and a methyl ester functionality. These features make it an attractive candidate for the development of novel drugs and advanced materials.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic stability and electronic properties. The presence of the bromoethenyl group introduces reactivity and versatility, allowing for a wide range of chemical transformations. The methyl ester functionality further enhances the compound's solubility and reactivity, making it suitable for various synthetic routes and applications.

In the context of pharmaceutical research, Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of anticancer agents, anti-inflammatory drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The bromoethenyl group was found to play a crucial role in enhancing the biological activity by facilitating targeted delivery and improving cellular uptake.

Beyond pharmaceuticals, Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate has also found applications in materials science. Its unique electronic properties make it an excellent candidate for the development of organic semiconductors and photovoltaic materials. Research published in the Journal of Materials Chemistry C highlighted the use of this compound as a building block for conjugated polymers with enhanced charge transport properties. The combination of the thiophene ring and bromoethenyl group provides a balance between electron-donating and electron-withdrawing characteristics, leading to improved performance in organic electronic devices.

The synthetic accessibility of Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 5-bromomethyl thiophene-3-carboxylic acid with methanol in the presence of an acid catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate has been studied for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has led to its use in catalytic processes and as a precursor for metal-organic frameworks (MOFs). These applications are particularly relevant in areas such as catalysis, gas storage, and separation technologies.

The environmental impact of Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of California, Berkeley, have reported a novel approach using biocatalysts to synthesize this compound under mild conditions, significantly reducing energy consumption and waste generation.

In conclusion, Methyl 5-(2-bromoethenyl)thiophene-3-carboxylate (CAS No. 2138823-47-7) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern chemistry.